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An In-depth Technical Guide to the Molecular Structure and Activity of BPK-21

For Researchers, Scientists, and Drug Development Professionals

Abstract

BPK-21 is an active acrylamide compound that has been identified as a potent suppressor of T
cell activation.[1][2] It functions by selectively targeting the ERCC3 helicase, a component of
the Transcription Factor IIH (TFIIH) complex. This document provides a comprehensive
overview of the molecular and chemical properties of BPK-21, its mechanism of action, and
detailed experimental protocols relevant to its study.

Molecular and Chemical Properties

BPK-21 is characterized by its acrylamide functional group, which is crucial for its biological
activity. The compound's properties are summarized below.
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Property Value

CAS Number 2305052-77-9

Molecular Formula C21H22N404S

Molecular Weight 426.49 g/mol

Class Acrylamide

Known Target ERCC3 Helicase (Cysteine 342)[1][2]
Primary Function T Cell Activation Suppressor[1][2]

Mechanism of Action: ERCC3 Inhibition

BPK-21 exerts its immunosuppressive effects by covalently binding to and inhibiting the
ERCC3 helicase.[1][2] ERCCS is a critical subunit of the general transcription factor TFIIH,
which plays a dual role in both transcription initiation and nucleotide excision repair (NER). By
targeting Cysteine 342 (C342) within ERCC3, BPK-21 blocks its helicase function.[1][2] This
blockade is thought to impair T cell activation, potentially downstream of or separate from the
NFAT and NF-kB activation pathways.[1]

Below is a diagram illustrating the proposed signaling pathway and the inhibitory action of
BPK-21.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Understanding the molecular structure of BPK-21].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10828177/docs#understanding-the-molecular-
structure-of-bpk-21]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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